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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical assessment of Quasar 670, a fluorescent dye

increasingly utilized in biological imaging and molecular diagnostics. As a member of the

cyanine dye family, Quasar 670 operates in the far-red region of the spectrum, offering distinct

advantages for applications requiring high sensitivity and minimal background interference.

This document outlines its core properties, experimental protocols for its use, and a summary

of its operational characteristics to aid researchers in its effective implementation.

Core Properties of Quasar 670
Quasar 670 is an indocarbocyanine dye that serves as a direct replacement for Cyanine-5

(Cy5).[1][2] Its spectral characteristics make it particularly suitable for multiplex imaging and for

use in biological samples that exhibit high levels of autofluorescence at shorter wavelengths.[3]

Key quantitative properties of Quasar 670 are summarized in the table below.
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Property Value Notes

Excitation Maximum (λex) ~647 nm
In the red region of the visible

spectrum.[2][4]

Emission Maximum (λem) ~670 nm

In the far-red region,

minimizing autofluorescence

from cells and tissues.[2][4]

Molar Extinction Coefficient 187,000 M⁻¹cm⁻¹
Indicates a high ability to

absorb light.[2]

Quantum Yield (Φ) Not specified

As a direct replacement for

Cy5, a comparable quantum

yield of ~0.27 in aqueous

buffers is expected.[1][5]

Recommended Quencher
Black Hole Quencher® 2

(BHQ®-2)

Efficiently quenches Quasar

670 fluorescence, making it

ideal for probe-based assays.

[2]

Photostability Moderate

Photostability is similar to Cy5;

use of an anti-fade mounting

medium is essential for

imaging.[3]

Key Applications & Experimental Protocols
Quasar 670 is predominantly used for labeling oligonucleotides for in situ hybridization and

real-time PCR applications.[2][6] Its most prominent application is in Stellaris® RNA

Fluorescence In Situ Hybridization (FISH), a method for detecting and quantifying individual

RNA molecules in fixed cells.[3]

Oligonucleotide Labeling with Quasar 670
Quasar 670 can be incorporated into oligonucleotides during synthesis via a phosphoramidite

reagent or post-synthesis.[6][7] It can be attached to the 5' end, 3' end, or internally within the

sequence.[2][8][9]
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General Protocol for Post-Synthesis Labeling (via Amine-Reactive Dye):

Synthesize Amine-Modified Oligonucleotide: Synthesize the oligonucleotide with an amino-

modifier at the desired position (5', 3', or internal).

Purify Oligonucleotide: Purify the modified oligonucleotide using HPLC to remove failure

sequences.

Dye Conjugation: React the amine-modified oligonucleotide with an amine-reactive form of

Quasar 670 (e.g., an NHS ester) in a suitable buffer (typically sodium bicarbonate or sodium

borate, pH 8.5-9.0).

Purification of Labeled Oligo: Purify the Quasar 670-labeled oligonucleotide from

unconjugated dye and unlabeled oligos, typically via HPLC.

Storage: Store the labeled oligonucleotide at -20°C in the dark, preferably in a slightly basic

buffer (e.g., TE buffer, pH 8.0) to ensure stability.[10]

Stellaris® RNA FISH Protocol using Quasar 670 Probes
This protocol provides a general workflow for detecting RNA in adherent cells using Quasar
670-labeled Stellaris FISH probes.

1. Sample Preparation:

Culture adherent cells on a #1 coverslip.
Fix the cells with 3.7% (v/v) formaldehyde in PBS for 10 minutes.
Permeabilize the cells by incubating in 70% (v/v) ethanol at 4°C for at least 1 hour.

2. Hybridization:

Rehydrate the cells by washing with Wash Buffer A (Stellaris® RNA FISH Wash Buffer A).
Prepare the hybridization solution by diluting the Quasar 670-labeled probe set in
Hybridization Buffer (Stellaris® RNA FISH Hybridization Buffer).
Add the hybridization solution to the cells and incubate in a humidified chamber at 37°C for
4-16 hours.

3. Washing:
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Remove the hybridization solution and wash the cells with Wash Buffer A for 30 minutes at
37°C.
Briefly wash with Wash Buffer B (Stellaris® RNA FISH Wash Buffer B).

4. Imaging:

Mount the coverslip onto a microscope slide using an anti-fade mounting medium (e.g.,
Vectashield® or ProLong™ Diamond).[3]
Image the sample using a wide-field fluorescence microscope equipped with appropriate
filters for Quasar 670 (e.g., a Cy5 filter set).[3] The signal from Quasar 670-labeled probes
will appear as discrete fluorescent spots.

Visualized Workflows and Characteristics
The following diagrams illustrate the experimental workflow for RNA FISH and the logical

relationships governing the use of Quasar 670.
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Caption: Workflow for Stellaris® RNA FISH using Quasar 670 probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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